Cas no 68236-18-0 (2-Azetidinone, 3,4-diphenyl-1-(phenylmethyl)-, (3R,4R)-rel-)

• Product name: 2-Azetidinone, 3,4-diphenyl-1-(phenylmethyl)-, (3R,4R)-rel-
• CAS No: 68236-18-0
• MF: C₂₂H₁₉NO
• MW: 313.392365694046
• CID: 393482

2-Azetidinone, 3,4-diphenyl-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 3,4-diphenyl-1-(phenylmethyl)-, (3R,4R)-rel-
• cis-1-benzyl-3,4-diphenylazetidinone

• Inchi： 1S/C22H19NO/c24-22-20(18-12-6-2-7-13-18)21(19-14-8-3-9-15-19)23(22)16-17-10-4-1-5-11-17/h1-15,20-21H,16H2/t20-,21+/m1/s1
• InChI Key： RAEHAMXZQABPBO-RTWAWAEBSA-N
• SMILES： N1(CC2=CC=CC=C2)[C@@H](C2=CC=CC=C2)[C@@H](C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 313.14677

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 116-118 °C
• Boiling Point: 506.5±50.0 °C(Predicted)
• PSA: 20.31
• pka: -2.05±0.60(Predicted)